4-(3-fluorophenyl)-1H-imidazole hydrochloride
Overview
Description
4-(3-Fluorophenyl)-1H-imidazole hydrochloride (4FPIH) is a synthetic compound derived from the imidazole group of heterocyclic compounds. It is a white crystalline solid that is soluble in water and organic solvents. 4FPIH is an important research chemical and has been used in various scientific studies for its unique properties. 4FPIH has been used in the synthesis of a variety of pharmaceuticals and other compounds. It has been studied for its potential applications in medicine, biochemistry, and pharmacology.
Scientific Research Applications
4-(3-fluorophenyl)-1H-imidazole hydrochloride has been used in a variety of scientific studies and applications. It has been used in the synthesis of a variety of pharmaceuticals and other compounds. It has been studied for its potential applications in medicine, biochemistry, and pharmacology. It has also been used in the synthesis of various organic compounds, such as quinolines and pyridines. 4-(3-fluorophenyl)-1H-imidazole hydrochloride has also been used in the synthesis of various polymers and catalysts.
Mechanism of Action
4-(3-fluorophenyl)-1H-imidazole hydrochloride has been studied for its potential biological effects. Its mechanism of action is still largely unknown, but it is thought to act as an agonist at a variety of receptors, including G-protein coupled receptors, adenosine receptors, and serotonin receptors. It is also thought to interact with various enzymes and proteins, such as the enzyme cyclooxygenase-2 (COX-2), which is involved in inflammation.
Biochemical and Physiological Effects
4-(3-fluorophenyl)-1H-imidazole hydrochloride has been studied for its potential effects on various biochemical and physiological processes. It has been shown to have anti-inflammatory, analgesic, and anti-cancer properties. It has also been studied for its potential effects on the cardiovascular system, the nervous system, and the immune system.
Advantages and Limitations for Lab Experiments
4-(3-fluorophenyl)-1H-imidazole hydrochloride is a useful research chemical for laboratory experiments. It is relatively easy to synthesize and is readily available. It is also relatively stable and can be stored at room temperature. However, it is important to note that 4-(3-fluorophenyl)-1H-imidazole hydrochloride is a potentially toxic compound and should be handled with care.
Future Directions
There are a variety of potential future directions for research on 4-(3-fluorophenyl)-1H-imidazole hydrochloride. These include further studies on its mechanism of action, its potential effects on various biochemical and physiological processes, and its potential applications in medicine and pharmacology. Additionally, further studies could be conducted to explore the potential use of 4-(3-fluorophenyl)-1H-imidazole hydrochloride in the synthesis of various organic compounds, polymers, and catalysts. Finally, further studies could be conducted to explore the potential use of 4-(3-fluorophenyl)-1H-imidazole hydrochloride in the development of new pharmaceuticals and other compounds.
Synthesis Methods
The synthesis of 4-(3-fluorophenyl)-1H-imidazole hydrochloride is a straightforward procedure that involves the reaction of 3-fluorobenzaldehyde with anhydrous hydrazine hydrate in the presence of sodium hydroxide. The reaction yields 4-(3-fluorophenyl)-1H-imidazole hydrochloride as a white crystalline solid. The reaction can be carried out at room temperature or at higher temperatures. The reaction is usually carried out in aqueous solution and the pH of the solution is adjusted to a basic pH.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 4-(3-fluorophenyl)-1H-imidazole hydrochloride involves the reaction of 3-fluoroaniline with glyoxal in the presence of ammonium acetate to form 3-(3-fluorophenyl)imidazolidine-2,4-dione. This intermediate is then reacted with hydrochloric acid to yield the final product.", "Starting Materials": [ "3-fluoroaniline", "glyoxal", "ammonium acetate", "hydrochloric acid" ], "Reaction": [ "Step 1: 3-fluoroaniline is reacted with glyoxal in the presence of ammonium acetate to form 3-(3-fluorophenyl)imidazolidine-2,4-dione.", "Step 2: The intermediate 3-(3-fluorophenyl)imidazolidine-2,4-dione is then reacted with hydrochloric acid to yield 4-(3-fluorophenyl)-1H-imidazole hydrochloride." ] } | |
CAS RN |
2694734-77-3 |
Product Name |
4-(3-fluorophenyl)-1H-imidazole hydrochloride |
Molecular Formula |
C9H8ClFN2 |
Molecular Weight |
198.6 |
Purity |
95 |
Origin of Product |
United States |
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